9-(4-(2,5-dimethylphenyl)piperazine-1-carbonyl)-3,4-dihydro-[1,3]thiazino[2,3-b]quinazolin-6(2H)-one

• IUPAC Name: 9-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-3,4-dihydro-2H-[1,3]thiazino[2,3-b]quinazolin-6-one
• InChI: InChI=1S/C24H26N4O2S/c1-16-4-5-17(2)21(14-16)26-9-11-27(12-10-26)22(29)18-6-7-19-20(15-18)25-24-28(23(19)30)8-3-13-31-24/h4-7,14-15H,3,8-13H2,1-2H3
• InChI Key: FDXJWAFDKWHMAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C(=O)C3=CC4=C(C=C3)C(=O)N5CCCSC5=N4
• Molecular Formula: C24H26N4O2S
• Molecular Weight: 434.6 g/mol

Description

The compound is a complex organic molecule that includes a piperazine ring, a quinazolinone structure, and a thiazine ring. Piperazine rings are often found in pharmaceuticals and are known for their versatile reactivity. Quinazolinones are a type of nitrogen-containing heterocycle and are also common in various drugs. Thiazines are sulfur and nitrogen-containing heterocycles.

Molecular Structure Analysis

The molecular structure includes several functional groups, including a carbonyl group attached to the piperazine ring and another carbonyl group in the quinazolinone structure. The presence of these polar groups could impact the compound’s reactivity and interactions with other molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure and the presence of functional groups. For example, the presence of polar carbonyl groups could influence its solubility in different solvents.

Scientific Research Applications

Antimicrobial Applications

A study by Patel et al. (2012) describes the synthesis of thiazolidinone derivatives, including structures similar to the compound , for antimicrobial activity. These compounds showed significant effectiveness against various bacterial and fungal strains, indicating potential use in antimicrobial therapies (Patel et al., 2012).

Antitumor Activities

Research by Li et al. (2020) reports on the synthesis of quinazoline derivatives containing piperazine moieties, showing potent antiproliferative activities against various cancer cell lines. This suggests the potential of such compounds, including the one , in cancer treatment (Li et al., 2020).

Antihypertensive Effects

A 2015 study focused on the synthesis of impurities of terazosin hydrochloride, a drug related to the compound , used for hypertension treatment. This research contributes to the understanding of related compounds' role in hypertension management (Wu Hong-na et al., 2015).

Synthesis and Pharmacological Evaluation

Iovino et al. (2004) studied a related compound, BIBN 4096 BS, for its pharmacological properties, indicating the relevance of such compounds in developing new therapeutic agents (Iovino et al., 2004).

Alpha-1 Adrenoceptor Antagonism

Abou-Seri et al. (2011) synthesized quinazolinone-arylpiperazine derivatives as potential α1-adrenoceptor antagonists, showing promising hypotensive activity, relevant to the cardiovascular therapeutic field (Abou-Seri et al., 2011).

Antibacterial Activity of Terazosin Hydrochloride Derivatives

Kumar et al. (2021) examined terazosin hydrochloride derivatives, closely related to the compound , for their antibacterial activity, contributing to the understanding of their potential in combating bacterial infections (Kumar et al., 2021).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it were a drug, the mechanism of action would depend on the specific biological target of the drug.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide details on its safety and hazards. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve studying the synthesis, properties, and potential applications of this compound. This could include exploring its potential uses in pharmaceuticals or other industries.